ethyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate
Description
The compound “ethyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate” is an ester (due to the “ethyl … carboxylate” part of the name) with a chloromethyl group attached to an oxazole ring. Oxazoles are aromatic rings containing one oxygen and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would include an oxazole ring, which is a five-membered ring containing two heteroatoms (one nitrogen and one oxygen). Attached to this ring would be a chloromethyl group and an ester group .Chemical Reactions Analysis
Esters can undergo a variety of reactions, including hydrolysis, in which the ester is broken down into a carboxylic acid and an alcohol . The chloromethyl group could potentially participate in substitution reactions .Scientific Research Applications
Synthesis and Transformation of 4-phosphorylated Derivatives of 1,3-azoles
Ethyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate plays a critical role in the synthesis of 4-phosphorylated derivatives of 1,3-azoles, including oxazoles. The review by Abdurakhmanova et al. (2018) details the synthesis methods and chemical properties of these derivatives, highlighting their significance in the development of compounds with diverse biological activities, such as insectoacaricidal and anti-exudative properties. The synthesis often involves acyclic phosphorus-containing reagents and provides a pathway to important classes of organic compounds, including phosphorylated peptidomimetics, demonstrating the compound's versatility in synthetic organic chemistry and drug development Abdurakhmanova et al., 2018.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Ethyl 2-oxazole-4-carboxylate", "Chloromethyl methyl ether", "Sodium hydride", "Dimethylformamide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate" ], "Reaction": [ "Step 1: Ethyl 2-oxazole-4-carboxylate is reacted with chloromethyl methyl ether in the presence of sodium hydride and dimethylformamide to yield ethyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate.", "Step 2: The crude product from step 1 is purified by column chromatography using ethyl acetate as the eluent.", "Step 3: The purified product is treated with hydrochloric acid to remove the ethoxy group and form the corresponding acid chloride.", "Step 4: The acid chloride is then treated with sodium bicarbonate to yield the final product, ethyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate." ] } | |
CAS RN |
68683-09-0 |
Product Name |
ethyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate |
Molecular Formula |
C7H8ClNO3 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
